4,8,12-Trimethyltrideca-3,7,11-trien-2-one

• CAS RN: 53150-79-1
• Molecular Formula: C16H26O
• Molecular Weight: 234.38 g/mol
• IUPAC Name: 4,8,12-trimethyltrideca-3,7,11-trien-2-one
• InChI: InChI=1S/C16H26O/c1-13(2)8-6-9-14(3)10-7-11-15(4)12-16(5)17/h8,10,12H,6-7,9,11H2,1-5H3
• InChI Key: LDBGZRVFPBCKTB-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCCC(=CCCC(=CC(=O)C)C)C)C

Description

4,8,12-Trimethyltrideca-3,7,11-trien-2-one is a useful research compound. Its molecular formula is C16H26O and its molecular weight is 234.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

800 parts of mesityl oxide and 200 parts of geraniol have 1 part of oxalic acid added to them and the mixture is heated for three hours at a pressure of 50 atmospheres in the vibrated autoclave described in Example 1 at a temperature of 230°C. The reaction mixture is worked up by distillation. 141 parts of 4,8,12-trimethyl-3,7,11-tridecatrien-2-one is obtained with a boiling point of 92° to 94°C at 10-4 mm. The yield is 81% of theory at a conversion of 57% based on geraniol.

Synthesis routes and methods II

Procedure details

A mixture of 200 parts of mesityl oxide, 200 parts of geraniol and 400 parts of tetrahydrofuran has 0.01 part of p-toluenesulfonic acid added to it and the whole is heated for 3 hours at 200°C at 50 atmospheres pressure. The reaction mixture is distilled and 133 parts of 4,8,12-trimethyl-3,7,11-tridecatrien-2-one is obtained. At a conversion of 52% the yield is 78% of theory based on geraniol.